(2-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
Overview
Description
Scientific Research Applications
Neurotoxicity Studies
This compound has been utilized in neurotoxicity studies to understand the mechanisms underlying the neurotoxic effects of certain psychoactive substances. For instance, derivatives of this compound have been used to explore the cytotoxicity in neuronal cell models, which is crucial for assessing potential risks associated with neurodegenerative diseases .
Psychoactive Substance Analysis
The compound serves as a reference material in the analysis of psychoactive substances. Its structure is similar to that of certain potent psychoactive drugs, making it valuable in the study of their pharmacological profiles and the development of antidotes or treatments for drug overdoses .
Chemical Synthesis
In chemical synthesis, this compound can act as an intermediate or a building block for the synthesis of more complex molecules. Its versatile structure allows for various chemical modifications, which can lead to the creation of new compounds with potential therapeutic applications .
Toxicology
The compound is instrumental in toxicological research, where it’s used to study the toxic effects and safety profiles of new drugs. It helps in determining the metabolic pathways and the potential for bioaccumulation in living organisms .
Mechanism of Action
Target of Action
Similar compounds, such as 4-iodo-2,5-dimethoxy-n-(2-methoxybenzyl)phenethylamine (25i-nbome), are known to be potent serotonin (5-ht) receptor agonists . The 5-HT receptors are mainly localized in the central nervous system and play an important role in both excitatory and inhibitory neurotransmission .
Mode of Action
It’s likely that the compound interacts with its targets (potentially serotonin receptors) to induce changes in neurotransmission . The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack, enhancing reactivity due to the adjacent aromatic ring .
Biochemical Pathways
The compound may affect the serotonin pathway, given its potential interaction with serotonin receptors . This could lead to downstream effects on mood, cognition, and perception.
Result of Action
Similar compounds like 25i-nbome have been shown to induce hallucinogenic activity and alterations in neurotransmission . These effects could potentially result from complex interactions between neurotransmitter pathways .
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2/c1-18-15-6-3-2-5-14(15)13-16-7-4-8-17-9-11-19-12-10-17/h2-3,5-6,16H,4,7-13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWBKAIQMRPAGKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNCCCN2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
436096-95-6 |
Source
|
| Record name | N-[(2-Methoxyphenyl)methyl]-4-morpholinepropanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=436096-95-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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